Cas no 927-89-9 (2-Propen-1-aminium,3-carboxy-N,N,N-trimethyl-, inner salt)

2-Propen-1-aminium,3-carboxy-N,N,N-trimethyl-, inner salt structure

927-89-9 structure

Product Name:2-Propen-1-aminium,3-carboxy-N,N,N-trimethyl-, inner salt

CAS No:927-89-9

MF:C₇H₁₃NO₂

MW:143.183622121811

CID:805747

PubChem ID:5462194

Update Time:2024-10-26

2-Propen-1-aminium,3-carboxy-N,N,N-trimethyl-, inner salt Chemical and Physical Properties

Names and Identifiers

- 2-Propen-1-aminium,3-carboxy-N,N,N-trimethyl-, inner salt
- Crotonobetaine Also See C818805
- (E)-4-(trimethylazaniumyl)but-2-enoate
- (Z)-4-(trimethylammonio)but-2-enoate
- Crotonobetaine
- Crotonobetaine Also See C818805
- CROTONYLBETAINE(CARNITINE IMPURITY)(RG)
- Apocarnitin
- Croton betaine
- Crotonbetain
- Crotonic acid betaine
- Crotonsaeure-betain
- (3-Carboxyallyl)trimethylammonium hydroxide inner salt
- Z)-4-(Trimethylammonio)but-2-enoate
- (E/Z)-4-(Trimethylammonio)but-2-enoate
- (3-Carboxyallyl)trimethylammonium hydroxide, inner salt (6CI, 7CI)
- Ammonium, (3-carboxyallyl)trimethyl-, hydroxide, inner salt (8CI)
- Levocarnitine impurity A
- 2-Propen-1-aminium, 3-carboxy-N,N,N-trimethyl-, inner salt, (2E)-
- 4-(trimethylazaniumyl)but-2-enoate
- CHEBI:17237
- C04114
- (E)-4-Trimethylazaniumylbut-2-enoate
- (2E)-4-(trimethylammonio)but-2-enoate
- UNII-ZJ9SA2P3K7
- ZJ9SA2P3K7
- Crotonsaeurebetain [German]
- BDBM50007973
- AKOS006276197
- crotono-betaine
- Q24644559
- (E)-4-(trimethylamino)but-2-enoate
- (2E)-4-(trimethylazaniumyl)but-2-enoate
- (E)-4-(trimethylammonio)but-2-enoate
- 4-(trimethylamino)but-2-enoate
- 4-(trimethylammonio)but-2-enoate
- (3-Carboxyallyl)trimethylammonium hydroxide, inner salt (6CI,7CI)
- 2-Propen-1-aminium, 3-carboxy-N,N,N-trimethyl-, hydroxide, inner salt (9CI)
- 2-Propen-1-aminium, 3-carboxy-N,N,N-trimethyl-, hydroxide, inner salt
- G15783
- CHEBI:11946
- trans-Crotonobetaine
- Crotonsaeurebetain
- 927-89-9
- crotonoylbetaine
- Ammonium, (3-carboxyallyl)trimethyl-, hydroxide, inner salt
- 6778-30-9
- 4-trimethyl-ammonio-2-butenoate
- CHEMBL3234369
- (3-Carboxyallyl)trimethylammonium hydroxide, inner salt
- Inchi： 1S/C7H13NO2/c1-8(2,3)6-4-5-7(9)10/h4-5H,6H2,1-3H3
- InChI Key： GUYHPGUANSLONG-UHFFFAOYSA-N
- SMILES： O=C(C=CC[N+](C)(C)C)[O-]

Computed Properties

Exact Mass: 143.09500
Monoisotopic Mass: 143.094629
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 139
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.1
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 0.7

Experimental Properties

Boiling Point: °Cat760mmHg
Flash Point: °C
PSA: 40.13000
LogP: -1.00130

2-Propen-1-aminium,3-carboxy-N,N,N-trimethyl-, inner salt Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at recommended temperature

2-Propen-1-aminium,3-carboxy-N,N,N-trimethyl-, inner salt Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	L0399905	2-Propen-1-aminium,3-carboxy-N,N,N-trimethyl-, inner salt	927-89-9	European Pharmacopoeia (EP) Reference Standard		￥2654.27	2022-02-23
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	L922596-50mg	Levocarnitine impurity A	927-89-9	EP Reference Standard	50mg	￥2,256.30	2022-07-21
AN HUI ZE SHENG Technology Co., Ltd.	L0399905	Levocarnitine impurity A European Pharmacopoeia (EP) Reference Standard	927-89-9		1EA	￥2654.27	2022-07-21
AN HUI ZE SHENG Technology Co., Ltd.	C818800-100mg	Levocarnitine impurity A European Pharmacopoeia (EP) Reference Standard	927-89-9		100mg	￥1650.00	2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.	C818800-1g	Levocarnitine impurity A European Pharmacopoeia (EP) Reference Standard	927-89-9		1g	￥13200.00	2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.	C818800-10g	Levocarnitine impurity A European Pharmacopoeia (EP) Reference Standard	927-89-9		10g	￥18480.00	2023-09-15
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	L0399905		927-89-9			￥1447.76	2022-07-21
AN HUI ZE SHENG Technology Co., Ltd.	L0399905-1ea	Levocarnitine impurity A European Pharmacopoeia (EP) Reference Standard	927-89-9		1ea	￥1556.70	2023-09-15
Aaron	AR00GWQG-50mg	CROTONYLBETAINE(CARNITINE IMPURITY)(RG)	927-89-9		50mg	$422.00	2025-02-13
1PlusChem	1P00GWI4-50mg	CROTONYLBETAINE(CARNITINE IMPURITY)(RG)	927-89-9		50mg	$343.00	2024-04-20

2-Propen-1-aminium,3-carboxy-N,N,N-trimethyl-, inner salt Production Method

Production Method 1

927-89-9

Reaction Conditions

Reference

: Microorganism transformation: a new method for resolution of DL-carnitine

Fan, Liqiang; Yuan, Qinsheng, Zhongguo Yaoxue Zazhi (Beijing), 1999, 34(5), 335-337

Production Method 2

18933-33-0

927-89-9

Reaction Conditions

Reference

: Crotonobetaine

, Japan, , ,

Production Method 3

406-76-8

927-89-9

Reaction Conditions

Reference

: Reduction of L-carnitine to γ-butyrobetaine by Escherichia coli

Seim, H.; Kleber, H. P.; Strack, E., Zeitschrift fuer Allgemeine Mikrobiologie, 1979, 19(10), 753-8

Production Method 4

927-89-9

Reaction Conditions

Reference

: Bifunctional chiral synthons via biochemical methods. 5. Preparation of (S)-ethyl hydrogen-3-hydroxyglutarate, key intermediate to (R)-4-amino-3-hydroxybutyric acid and L-carnitine

Gopalan, Aravamudan S.; Sih, Charles J., Tetrahedron Letters, 1984, 25(46), 5235-8